2-Bromo-9,9-dibutyl-9H-fluorene
Overview
Description
2-Bromo-9,9-dibutyl-9H-fluorene is an organic fluorene compound . It appears as an off-white solid and belongs to the fluorene group compound . It is a kind of OLED (organic light-emitting diodes) intermediate . It has a high fluorescent and high electron delocalization .
Synthesis Analysis
The synthesis of 2-Bromo-9,9-dibutyl-9H-fluorene involves the use of 2-Bromo-9H-fluoren-9-one as a major reactant . Another method involves the use of 2-bromofluorene and iodomethane as the major reactants .Molecular Structure Analysis
The molecular formula of 2-Bromo-9,9-dibutyl-9H-fluorene is C21H25Br . It shows π-electron conjugation .Chemical Reactions Analysis
2-Bromo-9,9-dibutyl-9H-fluorene is a popular synthetic precursor for OLED materials . It can be used as a non-linear optical (NLO) material .Physical And Chemical Properties Analysis
The molecular weight of 2-Bromo-9,9-dibutyl-9H-fluorene is 357.32700 . It has a density of 1.175 g/cm3 . The boiling point is 434.589ºC at 760 mmHg . The melting point is not available . The flash point is 207.715ºC .Scientific Research Applications
Organic Electronics
2-Bromo-9,9-dibutyl-9H-fluorene: is utilized in the field of organic electronics due to its ability to act as a precursor for conducting polymers. These polymers are essential in the fabrication of devices like organic light-emitting diodes (OLEDs) and organic solar cells (OSCs) . The compound’s bromine atom allows for further functionalization, making it versatile for electronic applications.
Polymer Synthesis
In polymer chemistry, 2-Bromo-9,9-dibutyl-9H-fluorene serves as an end-capping agent for the synthesis of specific polymers. It helps in terminating polymer chains during the polymerization process, which is vital for controlling the molecular weight and properties of the resulting polymer .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Similar compounds such as 2-bromo-9,9-dimethylfluorene are used in the fabrication of various devices including photoelectronic devices, organic light emitting diodes (oleds), and organic solar cells (oscs) . This suggests that the compound may interact with electronic and photonic systems.
Mode of Action
It’s known that similar fluorene derivatives show π-electron conjugation . This property allows these compounds to interact with their targets, leading to high fluorescence and electron delocalization . This electron delocalization is crucial for their function in photoelectronic devices and OLEDs .
Pharmacokinetics
It is a substrate for P-glycoprotein, which can affect its distribution in the body . It also inhibits CYP1A2 and CYP2D6, which could impact its metabolism . The compound is poorly soluble, which can affect its bioavailability .
Result of Action
Given its use in electronic and photonic systems, the compound likely influences the behavior of electrons in these systems, leading to changes in their optical and electronic properties .
properties
IUPAC Name |
2-bromo-9,9-dibutylfluorene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25Br/c1-3-5-13-21(14-6-4-2)19-10-8-7-9-17(19)18-12-11-16(22)15-20(18)21/h7-12,15H,3-6,13-14H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVCNDQUBVOMMSL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1(C2=CC=CC=C2C3=C1C=C(C=C3)Br)CCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70625300 |
Source
|
| Record name | 2-Bromo-9,9-dibutyl-9H-fluorene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70625300 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
357.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-9,9-dibutyl-9H-fluorene | |
CAS RN |
88223-35-2 |
Source
|
| Record name | 2-Bromo-9,9-dibutyl-9H-fluorene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70625300 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-9,9-dibutylfluorene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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